2-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethanamine is a chemical compound with the empirical formula C8H15N3 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCc1nn(C)c(C)c1CCN
. This indicates that the compound contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms, and three methyl groups attached to the nitrogen atoms of the ring . Physical and Chemical Properties Analysis
This compound is a solid substance . Its molecular weight is 153.22 .Scientific Research Applications
Material Science and Catalysis
Molecular Structures and Catalysis : The study by Baker et al. (1995) on tris(trans-dichloro(μ-(1,2-bis(3,5-dimethylpyrazol-1-yl)ethane-N,N')) palladium(II)) revealed a trimeric structure described as a 'molecular tricorn,' indicating potential applications in catalysis and material science due to its unique macrocyclic structure and symmetry properties Baker et al., 1995.
Ligand Design and Metal Complexes : Cubanski et al. (2013) developed new pyrazole-based tetraamine ligands and their metal complexes, which have implications for catalysis and the design of new materials. Their work emphasizes the versatility of pyrazole derivatives in coordinating with metals for potential applications in catalysis and material synthesis Cubanski et al., 2013.
Medicinal Chemistry and Biological Studies
Antitumor Activity : Maftei et al. (2016) investigated novel 1,2,4-oxadiazole and trifluoromethylpyridine derivatives related to natural products for their antitumor activity. This study highlights the potential of pyrazole derivatives in developing new anticancer agents Maftei et al., 2016.
DNA Binding and Cytotoxicity : Kumar et al. (2012) synthesized Cu(II) complexes of tridentate ligands with pyrazole derivatives, showing significant DNA binding propensity and cytotoxicity against cancer cell lines, suggesting their potential in cancer therapy Kumar et al., 2012.
Properties
IUPAC Name |
2-(1,3,5-trimethylpyrazol-4-yl)ethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3/c1-6-8(4-5-9)7(2)11(3)10-6/h4-5,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKNKANAAYSLJMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)CCN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.